Cas no 62227-52-5 (Butanoic acid, 2-[(phenylsulfonyl)amino]-, (S)-)

Butanoic acid, 2-[(phenylsulfonyl)amino]-, (S)- structure
62227-52-5 structure
Product Name:Butanoic acid, 2-[(phenylsulfonyl)amino]-, (S)-
CAS No:62227-52-5
MF:C10H13NO4S
MW:243.27952170372
CID:453468
PubChem ID:797022
Update Time:2025-04-19

Butanoic acid, 2-[(phenylsulfonyl)amino]-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-[(phenylsulfonyl)amino]-, (S)-
    • 62227-52-5
    • AKOS020251199
    • SCHEMBL10076154
    • DTXSID40355349
    • AC1LGLY7
    • Inchi: 1S/C10H13NO4S/c1-2-9(10(12)13)11-16(14,15)8-6-4-3-5-7-8/h3-7,9,11H,2H2,1H3,(H,12,13)/t9-/m0/s1
    • InChI Key: QHDGPWMINFIDFP-VIFPVBQESA-N
    • SMILES: S(C1C=CC=CC=1)(N[C@H](C(=O)O)CC)(=O)=O

Computed Properties

  • Exact Mass: 243.05659
  • Monoisotopic Mass: 243.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • PSA: 83.47
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